2-(isopropylthio)-5-nitro-1H-benzimidazole
Overview
Description
2-(isopropylthio)-5-nitro-1H-benzimidazole is an organic compound with the chemical formula C10H11N3O2S. It is a yellow crystalline solid that is used in scientific research for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(isopropylthio)-5-nitro-1H-benzimidazole is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, including protein kinase C, which is involved in various cellular processes such as cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to induce apoptosis (programmed cell death) in these cells. It has also been shown to inhibit the activity of certain viruses, including the human immunodeficiency virus (HIV).
Advantages and Limitations for Lab Experiments
One advantage of using 2-(isopropylthio)-5-nitro-1H-benzimidazole in lab experiments is its ability to inhibit the activity of certain enzymes and proteins, which makes it useful in the development of new drugs and therapies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on different biological systems.
Future Directions
There are several future directions for the use of 2-(isopropylthio)-5-nitro-1H-benzimidazole in scientific research. One direction is the development of new drugs and therapies based on its ability to inhibit the activity of certain enzymes and proteins. Another direction is the use of this compound as a fluorescent probe for the detection of certain biomolecules. Additionally, further research is needed to fully understand its mechanism of action and its effects on different biological systems.
Synthesis Methods
The synthesis of 2-(isopropylthio)-5-nitro-1H-benzimidazole involves the reaction of 2-nitroaniline with isopropylthiol in the presence of a catalyst. The reaction mixture is then heated to form the desired product. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-(isopropylthio)-5-nitro-1H-benzimidazole is used in scientific research as a tool to study various biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes and proteins, which makes it useful in the development of new drugs and therapies. It has also been used as a fluorescent probe for the detection of certain biomolecules.
properties
IUPAC Name |
6-nitro-2-propan-2-ylsulfanyl-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2S/c1-6(2)16-10-11-8-4-3-7(13(14)15)5-9(8)12-10/h3-6H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJASXWUFDSCUHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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